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Compound of Interest

Compound Name: 1-Phenylhexan-3-ol

Cat. No.: B1600894 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring laboratory safety and environmental compliance.

This guide provides detailed, step-by-step procedures for the safe disposal of 1-Phenylhexan-
3-ol (CAS: 2180-43-0), a common building block in organic synthesis. Adherence to these

protocols is essential for minimizing risks and maintaining a safe research environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

All handling of 1-Phenylhexan-3-ol should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of any vapors.

Summary of Chemical and Physical Properties
A clear understanding of the chemical and physical properties of 1-Phenylhexan-3-ol is
fundamental to its safe handling and disposal. The following table summarizes key quantitative

data for this compound.
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Property Value

Molecular Formula C₁₂H₁₈O[1]

Molecular Weight 178.27 g/mol [1]

CAS Number 2180-43-0

Boiling Point 270.52°C (estimate)[2]

Melting Point 34°C[2]

Density 0.9525 g/cm³ (estimate)[2]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 1-Phenylhexan-3-ol, based on safety data

sheets for similar chemical compounds, is to utilize a licensed professional waste disposal

service.[3] Under no circumstances should this chemical be disposed of down the drain or in

regular waste streams.

1. Waste Collection and Storage:

Collect waste 1-Phenylhexan-3-ol and any contaminated materials (e.g., absorbent pads,
disposable labware) in a designated, properly labeled, and sealed container.
The container should be made of a material compatible with the chemical and stored in a
cool, dry, and well-ventilated area, away from incompatible materials such as strong
oxidizing agents.

2. Spillage and Contamination Management:

In the event of a spill, absorb the material with an inert absorbent such as dry clay, sand, or
diatomaceous earth.[4]
Carefully sweep or scoop up the absorbed material and place it into a suitable, closed
container for disposal.[4]
Do not return spilled material to the original container for re-use.[4]

3. Professional Disposal:
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The primary and most crucial step is to arrange for the disposal of the chemical waste
through an approved and licensed waste disposal company.[3][5]
Provide the waste disposal service with a comprehensive list of the waste contents, including
the Safety Data Sheet (SDS) for 1-Phenylhexan-3-ol if available, or for a closely related
compound.

4. Documentation:

Maintain meticulous records of the disposed chemical, including the quantity, date of
disposal, and the contact information of the waste management company.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1-
Phenylhexan-3-ol.
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Caption: Workflow for the safe disposal of 1-Phenylhexan-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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